cis-Aconitic acid

Specification

• Description: Cis-aconitic acid is the cis-isomer of aconitic acid. It has a role as a fundamental metabolite. It is a conjugate acid of a cis-aconitate(3-).; cis-Aconitic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; cis-Aconitic acid is a natural product found in Glycine max, Zea mays, and other organisms with data available.; cis-aconitic acid is a metabolite found in or produced by Saccharomyces cerevisiae.; A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH.
• CAS No.: 585-84-2
• Molecular Formula: C6H6O6
• Molecular Weight: 174.11 g/mol
• IUPAC Name: (Z)-prop-1-ene-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1-
• Standard InChI Key: GTZCVFVGUGFEME-IWQZZHSRSA-N
• Isomeric SMILES: C(/C(=C/C(=O)O)/C(=O)O)C(=O)O
• SMILES: C(C(=CC(=O)O)C(=O)O)C(=O)O
• Canonical SMILES: C(C(=CC(=O)O)C(=O)O)C(=O)O
• Boiling Point: 542.00 to 543.00 °C. @ 760.00 mm Hg
• Colorform: LEAFLETS & PLATES FROM WATER; WHITE CRYSTALLINE POWDER; WHITE OR YELLOWISH CRYSTALLINE SOLID
• Melting Point: 194-195 °C (WITH DECOMP); 125 °C